Cas no 2866352-39-6 ([(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride)

• Product Name: [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride
• CAS No: 2866352-39-6
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 5804915
• PubChem ID: 165994434
• Update Time: 2025-07-17

[(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2866352-39-6
• EN300-39875080
• N-(furan-2-ylmethyl)-2-methylbutan-1-amine;hydrochloride
• [(furan-2-yl)methyl](2-methylbutyl)amine hydrochloride
• [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride

• Inchi： 1S/C10H17NO.ClH/c1-3-9(2)7-11-8-10-5-4-6-12-10;/h4-6,9,11H,3,7-8H2,1-2H3;1H
• InChI Key： WVXXJSNZYZHJBN-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNCC(C)CC

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Additional information on [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride

Comprehensive Overview of [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride (CAS No. 2866352-39-6)

The compound [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride (CAS No. 2866352-39-6) is a chemically synthesized amine derivative with a unique structural framework. Its molecular structure combines a furan-2-ylmethyl group with a 2-methylbutyl amine moiety, forming a hydrochloride salt. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The furan ring contributes to its aromatic characteristics, while the amine hydrochloride group enhances its solubility and stability in various solvents.

In recent years, the demand for specialized amine derivatives like [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride has surged due to their potential applications in drug discovery and agrochemical development. Researchers are particularly intrigued by its role as a building block for bioactive molecules, given its ability to interact with biological targets. The compound's CAS No. 2866352-39-6 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry. Additionally, its hydrochloride salt form ensures better handling and storage, a critical factor for industrial-scale production.

The synthesis of [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride involves multi-step organic reactions, including alkylation and salt formation. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields. Environmental concerns have driven the adoption of catalytic methods and solvent-free techniques, aligning with the global push for sustainable practices. This compound's versatility also extends to material science, where it serves as a precursor for polymers and coatings with enhanced durability.

From a commercial perspective, CAS No. 2866352-39-6 is gaining traction in niche markets, particularly in pharmaceutical intermediates and specialty chemicals. Its furan-based structure is often highlighted in patent filings, underscoring its innovative potential. Analysts note that the compound's pricing and availability are influenced by raw material costs and regulatory compliance, which are common search queries among buyers. Furthermore, its amine hydrochloride form is preferred for its consistent purity, a key requirement in high-value applications.

Looking ahead, [(Furan-2-yl)methyl](2-methylbutyl)amine hydrochloride is poised to play a pivotal role in advancing precision medicine and smart materials. Its compatibility with high-throughput screening platforms makes it a valuable asset for identifying novel therapeutics. As the scientific community continues to explore its properties, this compound is likely to feature prominently in peer-reviewed journals and industry reports. For those seeking detailed technical data, its CAS No. 2866352-39-6 remains the primary identifier across research platforms.